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  4. 2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile 2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 667913-30-6
VCID: VC0492684
InChI: InChI=1S/C27H31N3O3S/c1-27(2)14-21-25(22(31)15-27)24(18-8-10-19(33-3)11-9-18)20(16-28)26(29-21)34-17-23(32)30-12-6-4-5-7-13-30/h8-11H,4-7,12-15,17H2,1-3H3
SMILES: CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)N3CCCCCC3)C#N)C4=CC=C(C=C4)OC)C
Molecular Formula: C27H31N3O3S
Molecular Weight: 477.6g/mol

2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile

CAS No.: 667913-30-6

Main Products

VCID: VC0492684

Molecular Formula: C27H31N3O3S

Molecular Weight: 477.6g/mol

2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile - 667913-30-6

CAS No. 667913-30-6
Product Name 2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Molecular Formula C27H31N3O3S
Molecular Weight 477.6g/mol
IUPAC Name 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Standard InChI InChI=1S/C27H31N3O3S/c1-27(2)14-21-25(22(31)15-27)24(18-8-10-19(33-3)11-9-18)20(16-28)26(29-21)34-17-23(32)30-12-6-4-5-7-13-30/h8-11H,4-7,12-15,17H2,1-3H3
Standard InChIKey FTBHMFUAPSIOBF-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)N3CCCCCC3)C#N)C4=CC=C(C=C4)OC)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)N3CCCCCC3)C#N)C4=CC=C(C=C4)OC)C
PubChem Compound 983965
Last Modified Nov 11 2021
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